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Compound of Interest

Compound Name: Butyloctylmagnesium

Cat. No.: B15288106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of butyloctylmagnesium. Butyloctylmagnesium is a pyrophoric and water-reactive

organometallic reagent, demanding rigorous adherence to safety procedures to prevent fire,

explosion, and chemical burns.[1][2] These guidelines are intended for use by trained

personnel in a controlled laboratory environment.

Hazard Summary and Chemical Properties
Butyloctylmagnesium is highly reactive and poses several significant hazards:

Pyrophoric: Spontaneously ignites upon contact with air.[2]

Water-Reactive: Reacts violently with water and moisture, releasing flammable gases that

can spontaneously ignite.[2]

Corrosive: Causes severe skin burns and eye damage.[2]

Due to these properties, all handling and storage procedures must be conducted under an inert

atmosphere (e.g., nitrogen or argon).[1][3]
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Property Value Source

Chemical Name Butyloctylmagnesium [2]

CAS Number 69929-18-6 [2][4]

Molecular Formula C₁₂H₂₆Mg [2][4]

Molecular Weight 194.65 g/mol [4]

Storage Procedures
Proper storage of butyloctylmagnesium is critical to maintain its integrity and prevent

hazardous situations.

Storage Parameter Recommendation Rationale

Atmosphere
Under a dry, inert atmosphere

(e.g., nitrogen or argon).

To prevent reaction with air

and moisture, which can lead

to ignition.[1][3]

Temperature
Store in a cool, dry, and well-

ventilated place.

To minimize decomposition

and pressure buildup. Specific

temperature ranges are not

widely available, but

refrigeration is common for

reactive organometallics.

Container
Store in the original, tightly

sealed container.

To prevent contamination and

ensure proper containment.

Location

Store in a designated area for

pyrophoric reagents, away

from incompatible materials.

To segregate from ignition

sources, water, oxidizing

agents, and other incompatible

chemicals.

Labeling

Ensure the container is clearly

labeled with the chemical

name and all relevant hazard

warnings.

For clear identification and

communication of hazards.
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Handling Procedures
All manipulations of butyloctylmagnesium must be performed by trained personnel using

appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory when handling butyloctylmagnesium.

PPE Item Specification Purpose

Eye Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and chemical burns to the

eyes and face.[5]

Hand Protection

Flame-resistant (e.g.,

Nomex®) outer gloves over

chemical-resistant inner gloves

(e.g., nitrile).

To provide both fire protection

and chemical resistance.[1]

Body Protection
A flame-resistant lab coat, fully

buttoned.

To protect the skin from fire

and chemical splashes.[1][5]

Footwear

Closed-toe, closed-heel shoes

made of a non-porous

material.

To protect the feet from spills.

[1]

Engineering Controls
Fume Hood or Glovebox: All manipulations must be conducted in a certified chemical fume

hood or a glovebox with an inert atmosphere.[5]

Inert Atmosphere: A reliable source of dry nitrogen or argon gas is required for purging and

blanketing.

Safety Equipment: A Class D fire extinguisher (for combustible metals), an eyewash station,

and a safety shower must be readily accessible.
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Protocol for Transferring Butyloctylmagnesium Solution
This protocol describes the transfer of a butyloctylmagnesium solution from a Sure/Seal™

bottle to a reaction flask using a double-tipped needle technique.

Materials:

Sure/Seal™ bottle of butyloctylmagnesium solution

Dry, nitrogen-flushed reaction flask with a rubber septum

Double-tipped needle (cannula)

Nitrogen or argon gas source with a bubbler

Syringes and needles for inert gas handling

Procedure:

Preparation:

Ensure the reaction flask is thoroughly dried and assembled with a magnetic stir bar and a

rubber septum.

Purge the reaction flask with dry nitrogen or argon for at least 15 minutes.

Set up a nitrogen/argon inlet to the reaction flask, connected to a bubbler to maintain a

positive pressure of inert gas.

Pressurizing the Reagent Bottle:

Carefully remove the plastic cap from the Sure/Seal™ bottle.

Insert a needle connected to the nitrogen/argon source through the septum of the reagent

bottle.

Insert a second needle through the septum to act as a vent.
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Gently flush the headspace of the bottle with the inert gas for a few minutes, then remove

the vent needle. This will create a slight positive pressure in the bottle.

Transfer:

Purge the double-tipped needle with inert gas by inserting one end into the headspace of

the nitrogen-flushed reaction flask.

Insert the other end of the double-tipped needle through the septum into the headspace of

the reagent bottle.

Lower the end of the needle in the reagent bottle into the solution.

The positive pressure in the reagent bottle will push the solution through the needle into

the reaction flask.

To stop the transfer, raise the needle above the liquid level in the reagent bottle.

Completion:

Once the desired amount of reagent is transferred, remove the double-tipped needle from

the reaction flask first, and then from the reagent bottle.

Replace the plastic cap on the Sure/Seal™ bottle.

The transferred butyloctylmagnesium is now ready for use in the reaction.
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Preparation Reagent Bottle Preparation

Transfer

Completion

Dry and assemble
reaction flask

Purge flask with
inert gas

Remove vent needle to
create positive pressure

Insert gas inlet
and vent needles

Flush headspace

Purge double-tipped
needle

Insert needle into
both containers

Lower needle into
solution to start transfer

Raise needle to
stop transfer

Remove needle from
reaction flask

Remove needle from
reagent bottle

Cap reagent bottle
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Spill Occurs

Alert Personnel

Large or on fire?

Evacuate and Call
Emergency Services

Yes

Cover with Dry Sand
or Limestone

No

Slowly Quench with
Isopropanol, then Water

Collect for
Hazardous Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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